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Compound of Interest

Compound Name: ML-7

Cat. No.: B1676662

ML-7 Technical Support Center

This guide provides researchers, scientists, and drug development professionals with essential
information on the degradation of ML-7 and best practices to ensure its stability and efficacy in
experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is ML-7 and what is its primary mechanism of action?

ML-7 is a cell-permeable, potent, and reversible inhibitor of Myosin Light Chain Kinase (MLCK).
[1][2] Its primary mechanism is to act as an ATP-competitive inhibitor, preventing MLCK from
phosphorylating the myosin regulatory light chain.[1][3] This inhibition disrupts processes that
are dependent on MLC phosphorylation, such as smooth muscle contraction and cell motility.[4]
[5] While highly selective for MLCK, it can inhibit Protein Kinase A (PKA) and Protein Kinase C
(PKC) at significantly higher concentrations.[3][4]

Inhibitory Potency of ML-7

Target Kinase Ki Value
Myosin Light Chain Kinase (MLCK) 300 nM[1][3]
Protein Kinase A (PKA) 21 pM[3][4]

| Protein Kinase C (PKC) | 42 uM[3][4] |
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Receive ML-7
(Solid Powder)

:

Store Powder
(-20°C, Desiccated, Dark)

quilibrate to RT
before opening

Prepare Stock Solution
(e.g., in Anhydrous DMSO)

Aliquot into
Single-Use Tubes

Store Aliquots
(-20°C or -80°C)

haw one aliquot

Thaw & Dilute for
Experiment

Use in Assay
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Problem:
Inconsistent or Weak Results

1. Check Solution Integrity:
- How was it stored?
- How old is it?
- How many freeze-thaw cycles?

Is integrity
compromised?

No

2. Review Experimental Protocol:
- Concentration correct?
- Dilution steps accurate?
- Incubation time sufficient?

Solution:
Prepare Fresh Stock Solution
from Powder

Is protocol
correct?

Action:
Optimize Protocol Yes
(e.g., Dose-Response Curve)

3. Validate with Controls & Re-test

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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